6-(Benzylsulfanyl)-3-pyridinesulfonamide

• Molecular Formula: C12H12N2O2S2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 6-benzylsulfanylpyridine-3-sulfonamide
• InChI: InChI=1S/C12H12N2O2S2/c13-18(15,16)11-6-7-12(14-8-11)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H2,13,15,16)
• InChI Key: IYTGZKDCGSOFHX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSC2=NC=C(C=C2)S(=O)(=O)N
• solubility: 10.4 [ug/mL]

Description

6-(Benzylsulfanyl)-3-pyridinesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 6-(Benzylsulfanyl)-3-pyridinesulfonamide is not fully understood. However, it is believed to inhibit the activity of enzymes involved in the synthesis of bacterial and fungal cell walls, leading to cell death.
Biochemical and Physiological Effects:
6-(Benzylsulfanyl)-3-pyridinesulfonamide has been found to have minimal toxicity in animal studies. However, its effects on human health are not well understood. Further studies are needed to determine the potential side effects of this compound on human health.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(Benzylsulfanyl)-3-pyridinesulfonamide in lab experiments is its broad-spectrum antimicrobial activity. This compound has been found to be effective against various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 6-(Benzylsulfanyl)-3-pyridinesulfonamide. One of the potential applications of this compound is in the development of new antibiotics. Further studies are needed to determine the optimal dosage and administration of this compound for maximum efficacy. Additionally, more research is needed to determine the potential side effects of this compound on human health. Finally, the synthesis of analogs of 6-(Benzylsulfanyl)-3-pyridinesulfonamide may lead to the development of more potent antimicrobial agents.

Synthesis Methods

The synthesis of 6-(Benzylsulfanyl)-3-pyridinesulfonamide can be achieved using various methods. One of the commonly used methods is the reaction of 3-chloropyridine-2-sulfonamide with benzyl mercaptan in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide, and the product is obtained after purification using column chromatography.

Scientific Research Applications

6-(Benzylsulfanyl)-3-pyridinesulfonamide has potential applications in various fields of scientific research. This compound has been studied extensively for its antibacterial and antifungal properties. It has been found to be effective against various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.